Cas no 2089065-77-8 (Macitentan)

• Product Name: Macitentan
• CAS No: 2089065-77-8
• MF: C₂₈H₃₂Br₂N₈O₆S₂
• MW: 800.541681289673
• CID: 4670463
• Update Time: 2023-12-05

Macitentan Chemical and Physical Properties

Names and Identifiers

• N,N′′-[1,2-Ethanediylbis[oxy[5-(4-bromophenyl)-6,4-pyrimidinediyl]]]bis[N′-propylsulfamide] (ACI)
• Macitentan

• Inchi： 1S/C28H32Br2N8O6S2/c1-3-13-35-45(39,40)37-25-23(19-5-9-21(29)10-6-19)27(33-17-31-25)43-15-16-44-28-24(20-7-11-22(30)12-8-20)26(32-18-34-28)38-46(41,42)36-14-4-2/h5-12,17-18,35-36H,3-4,13-16H2,1-2H3,(H,31,33,37)(H,32,34,38)
• InChI Key： AHHRKAUBXBVVDS-UHFFFAOYSA-N
• SMILES： O=S(NCCC)(NC1C(C2C=CC(Br)=CC=2)=C(OCCOC2C(C3C=CC(Br)=CC=3)=C(NS(NCCC)(=O)=O)N=CN=2)N=CN=1)=O